7-Bromothieno[3,2-c]pyridin-4(5h)-one
Overview
Description
The compound 7-Bromothieno[3,2-c]pyridin-4(5H)-one is a brominated heterocyclic compound that is of interest in the field of drug discovery and organic synthesis. While the provided papers do not directly discuss this specific compound, they do provide insights into the synthesis and properties of closely related thienopyridine derivatives, which can be informative for understanding the chemistry of 7-Bromothieno[3,2-c]pyridin-4(5H)-one.
Synthesis Analysis
The synthesis of related thienopyridine derivatives often involves multi-step reactions starting from simpler heterocyclic compounds. For example, the synthesis of 5,6,7,7a-tetrahydrothieno[3,2-c]pyridin-2(4H)-one, a key intermediate in the production of the antithrombotic drug Prasugrel, is achieved through alkylation, oxidation, and deprotection reactions starting from 4,5,6,7-tetrahydrothieno[3,2-c]pyridine hydrochloride with an overall yield of 67% . Similarly, the synthesis of 4-arylthieno[2,3-b]pyridines and 4-aminothieno[2,3-b]pyridines involves a regioselective bromination of thieno[2,3-b]pyridine with selectivity toward the 4-position, followed by cross-coupling reactions .
Molecular Structure Analysis
The molecular structure of thienopyridine derivatives can be elucidated using various spectroscopic techniques such as NMR spectroscopy and X-ray crystallography. For instance, the structures of certain bromo-imidazo[4,5-b]pyridine derivatives were confirmed using monocrystalline X-ray crystallography . Additionally, DFT and TD-DFT methods can be employed to carry out theoretical calculations to understand the electronic structure and properties of these compounds .
Chemical Reactions Analysis
Thienopyridine derivatives can undergo various chemical reactions, including reactions with nucleophiles. For example, 7-substituted 6,7-dihydro-5H-pyrrolo[3,4-b]pyridin-5-ones can be synthesized by reacting the corresponding 7-hydroxy derivatives with nucleophiles under acidic or basic conditions . These reactions can lead to a variety of products, including 7-methylene derivatives and fused tricyclic derivatives, demonstrating the versatility of thienopyridine scaffolds in organic synthesis .
Physical and Chemical Properties Analysis
The physical and chemical properties of thienopyridine derivatives can be characterized using spectroscopic methods and thermal analyses. For instance, Schiff base compounds derived from thienopyridine were characterized using FTIR, 1H, and 13C NMR spectroscopy . The crystal and molecular structure of these compounds can be stabilized by intramolecular hydrogen bonds, as revealed by X-ray crystallographic analysis and DFT studies . These properties are crucial for understanding the reactivity and potential applications of thienopyridine derivatives in medicinal chemistry and materials science.
properties
IUPAC Name |
7-bromo-5H-thieno[3,2-c]pyridin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrNOS/c8-5-3-9-7(10)4-1-2-11-6(4)5/h1-3H,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFGFCNNLXIUQIV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CSC2=C1C(=O)NC=C2Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrNOS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10301671 | |
Record name | 7-bromothieno[3,2-c]pyridin-4(5h)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10301671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
230.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
7-Bromothieno[3,2-c]pyridin-4(5h)-one | |
CAS RN |
29079-94-5 | |
Record name | 7-Bromothieno[3,2-c]pyridin-4(5H)-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=29079-94-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | NSC 145422 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0029079945 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 29079-94-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=145422 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 7-bromothieno[3,2-c]pyridin-4(5h)-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10301671 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 7-bromo-4H,5H-thieno[3,2-c]pyridin-4-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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